N-[2-(difluoromethoxy)-5-methylphenyl]-N'-(2,4-dimethoxyphenyl)urea
Overview
Description
N-[2-(difluoromethoxy)-5-methylphenyl]-N'-(2,4-dimethoxyphenyl)urea, commonly known as Diflumetorim, is a fungicide that is used to control various fungal diseases in crops. It belongs to the class of phenylurea compounds and has a broad-spectrum activity against a range of fungal pathogens.
Mechanism of Action
Diflumetorim acts by inhibiting the biosynthesis of ergosterol, which is an essential component of the fungal cell membrane. This leads to the disruption of the fungal cell membrane, resulting in the death of the fungal cells. Diflumetorim also inhibits the growth of fungal mycelia and spore germination, further contributing to its antifungal activity.
Biochemical and Physiological Effects:
Diflumetorim has been found to have minimal toxicity to humans and animals. It is rapidly metabolized and excreted from the body, with no accumulation in the tissues. Diflumetorim has also been found to have minimal impact on non-target organisms such as bees and earthworms, making it an environmentally friendly fungicide.
Advantages and Limitations for Lab Experiments
Diflumetorim has several advantages for lab experiments, including its broad-spectrum activity against a range of fungal pathogens, its low toxicity to humans and animals, and its environmentally friendly nature. However, diflumetorim also has some limitations, including its potential for resistance development in fungal populations and its limited efficacy against some fungal pathogens.
Future Directions
There are several future directions for the research and development of diflumetorim. These include:
1. Studying the potential use of diflumetorim in combination with other fungicides to improve their efficacy against fungal pathogens.
2. Developing new formulations of diflumetorim to enhance its delivery and efficacy.
3. Investigating the potential use of diflumetorim in other crops and plant systems.
4. Studying the molecular mechanisms of resistance development in fungal populations and developing strategies to overcome resistance.
5. Investigating the potential impact of diflumetorim on soil microbial communities.
Conclusion:
In conclusion, diflumetorim is a fungicide that has been extensively studied for its antifungal activity. It acts by inhibiting the biosynthesis of ergosterol, which is an essential component of the fungal cell membrane. Diflumetorim has several advantages for lab experiments, including its broad-spectrum activity against a range of fungal pathogens, its low toxicity to humans and animals, and its environmentally friendly nature. However, diflumetorim also has some limitations, including its potential for resistance development in fungal populations and its limited efficacy against some fungal pathogens. There are several future directions for the research and development of diflumetorim, including studying its potential use in combination with other fungicides, developing new formulations, investigating its impact on soil microbial communities, and studying the molecular mechanisms of resistance development.
Scientific Research Applications
Diflumetorim has been extensively studied for its antifungal activity and has been found to be effective against a range of fungal pathogens. It has been used in various crops, including cereals, vegetables, fruits, and ornamental plants, to control fungal diseases such as powdery mildew, rust, and leaf spot. Diflumetorim has also been studied for its potential use in combination with other fungicides to improve their efficacy against fungal pathogens.
properties
IUPAC Name |
1-[2-(difluoromethoxy)-5-methylphenyl]-3-(2,4-dimethoxyphenyl)urea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F2N2O4/c1-10-4-7-14(25-16(18)19)13(8-10)21-17(22)20-12-6-5-11(23-2)9-15(12)24-3/h4-9,16H,1-3H3,(H2,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLQWDDRSNPSOLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC(F)F)NC(=O)NC2=C(C=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.